Cas no 69814-56-8 (2-Methylene-1,3-dioxepane)

2-Methylene-1,3-dioxepane is a seven-membered cyclic ketene acetal monomer used in ring-opening polymerization (ROP) and copolymerization reactions. Its unique structure enables the introduction of ester-functionalized backbones into polymer chains, enhancing biodegradability and tunable material properties. The exocyclic methylene group facilitates controlled radical polymerization, allowing precise molecular weight control and narrow polydispersity. This monomer is particularly valuable in synthesizing hydrolytically degradable polymers for biomedical and environmental applications, such as drug delivery systems and sustainable packaging. Its reactivity with both free-radical and anionic initiators offers versatility in polymer design while maintaining stability during processing. The resulting polymers exhibit improved mechanical and thermal properties compared to conventional polyesters.
2-Methylene-1,3-dioxepane structure
2-Methylene-1,3-dioxepane structure
Product Name:2-Methylene-1,3-dioxepane
CAS No:69814-56-8
MF:C6H10O2
MW:114.1424
MDL:MFCD00467150
CID:974274
PubChem ID:56080
Update Time:2025-06-08

2-Methylene-1,3-dioxepane Chemical and Physical Properties

Names and Identifiers

    • 2-methylene-1,3-dioxepane
    • 2-methylidene-1,3-dioxepane
    • 2-methylen-1,3-dioxepane
    • Benzoic acid,3-ethoxy-4-iodo-, ethyl ester
    • 1,3-Dioxepane, 2-methylene-
    • BCP27958
    • TRA0053063
    • AK154780
    • ST24040896
    • 2-Methylene-1,3-dioxepane
    • MDL: MFCD00467150
    • Inchi: 1S/C6H10O2/c1-6-7-4-2-3-5-8-6/h1-5H2
    • InChI Key: AVUFZLGLMCACRE-UHFFFAOYSA-N
    • SMILES: O1C(=C([H])[H])OC([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 114.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 78.5
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • PSA: 18.46000
  • LogP: 1.28460

2-Methylene-1,3-dioxepane Security Information

  • Signal Word:Danger
  • Hazard Statement: H226-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:1993
  • HazardClass:3
  • PackingGroup:
  • Storage Condition:Inert atmosphere,2-8°C(BD77235)

2-Methylene-1,3-dioxepane Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Methylene-1,3-dioxepane Suppliers

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Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:01
Price ($):1346.0/446.0
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Additional information on 2-Methylene-1,3-dioxepane

Introduction to 2-Methylene-1,3-dioxepane (CAS No: 69814-56-8)

2-Methylene-1,3-dioxepane, with the chemical formula C₆H₈O₂, is a heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural and functional properties. This dioxepane derivative belongs to a class of molecules known for their potential applications in drug discovery, material science, and catalysis. The compound’s molecular structure, featuring a methylene bridge between two oxygen atoms in a five-membered ring, contributes to its reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

The CAS number 69814-56-8 provides a unique identifier for this compound, ensuring precise classification and differentiation from other chemical entities. Its significance in scientific research is underscored by its appearance in numerous studies exploring novel synthetic pathways and functional derivatives. The dioxepane core is particularly interesting because it can be modified in various ways to produce compounds with tailored biological activities. For instance, modifications at the methylene position or the oxygen atoms can lead to derivatives with enhanced stability or specific interactions with biological targets.

In recent years, 2-methylene-1,3-dioxepane has been studied for its potential role as a building block in the synthesis of more complex molecules. Researchers have leveraged its strained ring system to develop new methodologies for constructing heterocyclic frameworks, which are prevalent in many bioactive natural products and pharmaceuticals. The compound’s ability to undergo ring-opening reactions under controlled conditions has made it a useful tool for generating enantiomerically pure products, which are often essential for drug development.

One of the most compelling aspects of 2-methylene-1,3-dioxepane is its utility in medicinal chemistry. The dioxepane scaffold is known to exhibit various pharmacological properties, including antimicrobial and anti-inflammatory effects. Recent studies have demonstrated that derivatives of this compound can interact with specific enzymes or receptors, modulating biological pathways relevant to diseases such as cancer and neurodegenerative disorders. For example, researchers have reported the synthesis of novel dioxepane-based inhibitors that show promise in preclinical trials for their ability to disrupt key signaling cascades involved in tumor growth.

The synthesis of 2-methylene-1,3-dioxepane itself presents an intriguing challenge due to its strained cyclic structure. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advances in catalytic techniques have enabled more efficient routes to this compound, reducing the need for harsh reagents or excessive purification steps. These improvements have not only made the production of CAS no 69814-56-8 more feasible but also opened up new avenues for exploring its derivatives.

Another area where 2-methylene-1,3-dioxepane has found application is in materials science. The compound’s ability to form stable radicals when exposed to certain conditions makes it a candidate for use in polymer chemistry and organic electronics. Researchers have explored incorporating dioxepane units into polymers to enhance their thermal stability or mechanical properties. Additionally, the unique electronic characteristics of these radicals could be exploited in the development of new types of organic semiconductors or light-emitting devices.

The future prospects for 2-methylene-1,3-dioxepane are promising, with ongoing research focusing on expanding its synthetic utility and exploring new applications. As our understanding of molecular interactions grows, so does the potential for this versatile compound to contribute to advancements across multiple scientific disciplines. Whether through drug discovery or materials engineering, CAS no 69814-56-8 continues to be a subject of intense interest among chemists and researchers worldwide.

In conclusion,2-Methylene-1,3-dioxepane stands out as a remarkable molecule with a rich structural framework and diverse functional possibilities. Its role as an intermediate in synthetic chemistry and its potential applications in medicine and materials science underscore its importance. As research progresses,this dioxepane derivative will undoubtedly continue to inspire innovative approaches and solutions across various scientific fields.

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Quantity:25g/5g
Price ($):1346.0/446.0
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